Cas no 2228609-82-1 (2-5-(methoxycarbonyl)furan-2-yl-3-methylbutanoic acid)

• Product Name: 2-5-(methoxycarbonyl)furan-2-yl-3-methylbutanoic acid
• CAS No: 2228609-82-1
• MF: C₁₁H₁₄O₅
• MW: 226.225863933563
• CID: 6255031
• PubChem ID: 165825990
• Update Time: 2025-06-07

2-5-(methoxycarbonyl)furan-2-yl-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-(methoxycarbonyl)furan-2-yl-3-methylbutanoic acid
• 2228609-82-1
• 2-[5-(methoxycarbonyl)furan-2-yl]-3-methylbutanoic acid
• EN300-1744954

• Inchi： 1S/C11H14O5/c1-6(2)9(10(12)13)7-4-5-8(16-7)11(14)15-3/h4-6,9H,1-3H3,(H,12,13)
• InChI Key： AQQSEKKQPSAZBB-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC=C1C(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 226.08412354g/mol
• Monoisotopic Mass: 226.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 76.7Ų

Additional information on 2-5-(methoxycarbonyl)furan-2-yl-3-methylbutanoic acid

Research Brief on 2-5-(methoxycarbonyl)furan-2-yl-3-methylbutanoic acid (CAS: 2228609-82-1): Recent Advances and Applications

The compound 2-5-(methoxycarbonyl)furan-2-yl-3-methylbutanoic acid (CAS: 2228609-82-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its furan ring and methoxycarbonyl functional group, exhibits promising potential in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly in the context of anti-inflammatory and anticancer agents. The unique structural features of this compound make it a valuable scaffold for medicinal chemistry applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways and biological activities of 2-5-(methoxycarbonyl)furan-2-yl-3-methylbutanoic acid. The study highlighted its efficacy as a precursor in the development of novel small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The compound's ability to modulate enzyme activity was demonstrated through in vitro assays, showing significant inhibition of key inflammatory markers. These findings suggest its potential as a lead compound for the treatment of chronic inflammatory diseases.

Another recent publication in Bioorganic & Medicinal Chemistry Letters focused on the structural optimization of 2-5-(methoxycarbonyl)furan-2-yl-3-methylbutanoic acid to enhance its pharmacokinetic properties. The research team employed computational modeling and structure-activity relationship (SAR) studies to identify derivatives with improved bioavailability and metabolic stability. One derivative, in particular, exhibited enhanced oral absorption and prolonged half-life in preclinical models, positioning it as a promising candidate for further development.

Beyond its therapeutic potential, 2-5-(methoxycarbonyl)furan-2-yl-3-methylbutanoic acid has also been explored for its applications in chemical biology. A 2022 study in ACS Chemical Biology reported its use as a versatile building block for the synthesis of fluorescent probes. These probes were designed to target specific cellular pathways, enabling real-time visualization of biological processes. The study demonstrated the compound's utility in advancing our understanding of cellular mechanisms, particularly in the context of disease progression and drug action.

In summary, recent research on 2-5-(methoxycarbonyl)furan-2-yl-3-methylbutanoic acid (CAS: 2228609-82-1) underscores its multifaceted role in drug discovery and chemical biology. Its structural versatility, combined with demonstrated biological activity, makes it a valuable asset in the development of novel therapeutics and research tools. Future studies are expected to further explore its potential, particularly in optimizing its pharmacological properties and expanding its applications in targeted therapies.